Cas no 68303-33-3 (N1,N1-dimethyl-N2-2-pyrazinyl-1,2-Ethanediamine)

N1,N1-dimethyl-N2-2-pyrazinyl-1,2-Ethanediamine structure
68303-33-3 structure
Product Name:N1,N1-dimethyl-N2-2-pyrazinyl-1,2-Ethanediamine
CAS No:68303-33-3
MF:C8H14N4
MW:166.223560810089
CID:2109997
PubChem ID:23349920
Update Time:2025-04-21

N1,N1-dimethyl-N2-2-pyrazinyl-1,2-Ethanediamine Chemical and Physical Properties

Names and Identifiers

    • N1,N1-dimethyl-N2-2-pyrazinyl-1,2-Ethanediamine
    • SCHEMBL11461176
    • 68303-33-3
    • SGNKTJDTJVUZOY-UHFFFAOYSA-N
    • DA-41710
    • AKOS008922735
    • 2-(2-dimethylaminoethylamino)pyrazine
    • 2-(2-dimethylaminoethylamino) pyrazine
    • Inchi: 1S/C8H14N4/c1-12(2)6-5-11-8-7-9-3-4-10-8/h3-4,7H,5-6H2,1-2H3,(H,10,11)
    • InChI Key: SGNKTJDTJVUZOY-UHFFFAOYSA-N
    • SMILES: N(C)(C)CCNC1C=NC=CN=1

Computed Properties

  • Exact Mass: 166.121846464Da
  • Monoisotopic Mass: 166.121846464Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 41.1Ų
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